17-PHENYL TRINOR-13,14-DIHYDRO PROSTAGLANDIN A2
17-PHENYL TRINOR-13,14-DIHYDRO PROSTAGLANDIN A2
17-phenyl trinor-13,14-dihydro Prostaglandin A2 is a synthetic PG analog whose biological activity has not been widely reported. The PGF2. 17-phenyl trinor-13,14-dihydro Prostaglandin A2 is a synthetic PG analog whose biological activity has not been widely reported. The PGF2.
Brand Name:
Vulcanchem
CAS No.:
130209-80-2
VCID:
VC0146055
InChI:
InChI=1S/C23H30O4/c24-20(15-12-18-8-4-3-5-9-18)16-13-19-14-17-22(25)21(19)10-6-1-2-7-11-23(26)27/h1,3-6,8-9,14,17,19-21,24H,2,7,10-13,15-16H2,(H,26,27)/b6-1-/t19-,20-,21+/m0/s1
SMILES:
C1=CC=C(C=C1)CCC(CCC2C=CC(=O)C2CC=CCCCC(=O)O)O
Molecular Formula:
C23H30O4
Molecular Weight:
370.5 g/mol
17-PHENYL TRINOR-13,14-DIHYDRO PROSTAGLANDIN A2
CAS No.: 130209-80-2
Main Products
VCID: VC0146055
Molecular Formula: C23H30O4
Molecular Weight: 370.5 g/mol
CAS No. | 130209-80-2 |
---|---|
Product Name | 17-PHENYL TRINOR-13,14-DIHYDRO PROSTAGLANDIN A2 |
Molecular Formula | C23H30O4 |
Molecular Weight | 370.5 g/mol |
IUPAC Name | (Z)-7-[(1R,2S)-2-[(3R)-3-hydroxy-5-phenylpentyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid |
Standard InChI | InChI=1S/C23H30O4/c24-20(15-12-18-8-4-3-5-9-18)16-13-19-14-17-22(25)21(19)10-6-1-2-7-11-23(26)27/h1,3-6,8-9,14,17,19-21,24H,2,7,10-13,15-16H2,(H,26,27)/b6-1-/t19-,20-,21+/m0/s1 |
Standard InChIKey | ZHCXQFHXZFWVRT-BRQXMNQMSA-N |
Isomeric SMILES | C1=CC=C(C=C1)CC[C@@H](CC[C@H]2C=CC(=O)[C@@H]2C/C=C\CCCC(=O)O)O |
SMILES | C1=CC=C(C=C1)CCC(CCC2C=CC(=O)C2CC=CCCCC(=O)O)O |
Canonical SMILES | C1=CC=C(C=C1)CCC(CCC2C=CC(=O)C2CC=CCCCC(=O)O)O |
Appearance | Assay:≥98%A solution in methyl acetate |
Description | 17-phenyl trinor-13,14-dihydro Prostaglandin A2 is a synthetic PG analog whose biological activity has not been widely reported. The PGF2. 17-phenyl trinor-13,14-dihydro Prostaglandin A2 is a synthetic PG analog whose biological activity has not been widely reported. The PGF2. |
Synonyms | 17-phenyl trinor-13,14-dihydro PGA2 |
PubChem Compound | 15413267 |
Last Modified | Nov 11 2021 |
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